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Introduction

Lithium metatungstate (LMT) is a high-density, water-soluble inorganic salt that has gained
prominence as a non-toxic alternative to traditional heavy liquids like bromoform and
tetrabromoethane for the separation of microfossils from sedimentary matrices. Its low toxicity,
high density, and ease of use make it a valuable tool in paleontological research, enabling the
efficient extraction of foraminifera, diatoms, pollen, and spores for paleoenvironmental
reconstruction, biostratigraphy, and climate change studies. This document provides detailed
application notes and protocols for the use of LMT in the preparation of paleontological
samples.

Advantages of Lithium Metatungstate

The use of LMT offers several key advantages over other heavy liquids:

e Low Toxicity: LMT is considered non-toxic, significantly improving laboratory safety and
reducing the need for specialized ventilation equipment such as fume hoods.[1][2][3]

o High Density Range: LMT solutions can be prepared to achieve a wide range of specific
gravities, typically up to 2.95 g/cm3, allowing for the separation of a variety of microfossils.
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o Water Solubility: Being water-soluble, LMT is easy to prepare, dilute, and clean from
samples and equipment using distilled water.

e Reusability: LMT solutions can be recovered and reused, making it a cost-effective option in
the long term. The density can be easily adjusted by evaporating excess water.

e Thermal Stability: LMT is thermally stable, which allows for the recovery of the solution by
heating to evaporate water.[4]

Safety Precautions

While LMT is significantly safer than halogenated hydrocarbons, standard laboratory safety
practices should always be followed. This includes wearing personal protective equipment
(PPE) such as safety glasses, gloves, and a lab coat.[1][2][5] In case of skin contact, wash the
affected area with soap and water.[1] For eye contact, flush with water for 15 minutes and seek
medical attention.[1] Store LMT in a cool, dry, well-ventilated area in a sealed container.[1][2]

Quantitative Data Summary

Quantitative data on the recovery rates of specific microfossils using LMT is not widely
published in the available literature. The following table provides a general overview of
recommended specific gravities for different microfossil types based on protocols for similar
heavy liquids and the known densities of the fossils themselves. Researchers should optimize
these values for their specific samples.
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Recommended
Microfossil Type Specific Gravity Expected Recovery Notes
(glcm?)

The density of
palynomorphs can
vary with thermal

Palynomorphs (Pollen ) ) )
20-22 High maturity. Higher

& Spores) ] )
maturity may require a

slightly higher specific
gravity.

The optimal density

o depends on the
Foraminifera ) )
) ) 16-24 Moderate to High species and whether
(planktonic & benthic) )
the tests are filled or

empty.

Diatom frustules are
siliceous and have a

Diatoms 21-23 Moderate to High higher density than
many other

microfossils.

Density can vary
) based on the
Ostracods 22-25 Moderate to High o
calcification of the

carapace.

Experimental Protocols

Protocol 1: General Microfossil Separation from
Unconsolidated Sediments

This protocol is a general guideline for the separation of various microfossils from
unconsolidated sediments.

Materials:
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Lithium Metatungstate (LMT) solution

Distilled water

Sediment sample

Beakers

Centrifuge tubes (50 mL)

Centrifuge

Sieves (various mesh sizes, e.g., 63 um, 150 um)

Wash bottle

Pipettes

Filter paper

Funnel

Drying oven

Procedure:

o Sample Disaggregation:

o Soak the dried sediment sample (typically 10-20 g) in distilled water with a dispersing

agent (e.g., sodium hexametaphosphate) to disaggregate the clay particles.

o Gently agitate the sample and allow it to soak for several hours or overnight.

e Sieving:

o Wash the disaggregated sample through a sieve (e.g., 63 um) with a gentle stream of

distilled water to remove the clay and silt fraction.

o The material retained on the sieve contains the microfossils and larger sediment grains.
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» Density Separation:

o

Prepare an LMT solution with the desired specific gravity (refer to the table above). Adjust
the density by adding distilled water to lower it or by evaporating water to increase it.

Transfer the sieved sample into a centrifuge tube.
Add the LMT solution to the centrifuge tube, filling it to about two-thirds full.
Thoroughly mix the sample and the LMT solution by vortexing or gentle inversion.

Centrifuge the tubes at a moderate speed (e.g., 2000-2500 rpm) for 10-15 minutes. This
will cause the denser mineral grains to form a pellet at the bottom, while the lighter
microfossils will be suspended in the LMT or form a layer at the surface.

o Extraction of Microfossils:

o

o

Carefully decant or pipette the supernatant containing the microfossils into a clean
centrifuge tube.

To ensure maximum recovery, the sediment pellet can be resuspended in LMT and
centrifuged a second time.

Washing and Recovery:

Add distilled water to the tube containing the microfossil-rich supernatant to dilute the LMT.

Centrifuge at a higher speed (e.g., 3500-4000 rpm) for 10 minutes to pellet the
microfossils.

Decant the diluted LMT solution. This solution can be collected for recycling.

Repeat the washing step at least two more times with distilled water to ensure all LMT is
removed.

After the final wash, decant the supernatant and transfer the microfossil concentrate to a
labeled vial for storage or further analysis.
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Protocol 2: LMT Recycling

Procedure:
e Collect all used LMT solutions and wash water.
 Filter the solution to remove any particulate matter.

o Gently heat the solution on a hot plate with a magnetic stirrer in a well-ventilated area. Do
not boil vigorously.

o As water evaporates, the density of the LMT solution will increase.

» Periodically check the specific gravity using a hydrometer until the desired density is
reached.

o Allow the solution to cool and store it in a sealed container.

Visualizations
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Caption: Experimental workflow for microfossil separation using LMT.
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Conclusion

Lithium metatungstate is a safe and effective medium for the separation of microfossils in
paleontological research. The protocols provided here offer a general framework for its
application. It is crucial for researchers to optimize the specific gravity of the LMT solution and
centrifugation parameters based on the specific type of microfossil and the nature of the
sediment matrix to achieve the best possible recovery rates. The reusability of LMT also makes
it an economical and environmentally friendly choice for paleontological laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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